Cas no 1070774-51-4 (N-(9H-Fluoren-9-ylmethoxy)carbonyl-N-methyl-D-tryptophan)

• Product Name: N-(9H-Fluoren-9-ylmethoxy)carbonyl-N-methyl-D-tryptophan
• CAS No: 1070774-51-4
• MF: C₂₇H₂₄N₂O₄
• MW: 440.490467071533
• MDL: MFCD04974456
• CID: 5583689
• PubChem ID: 25058578
• Update Time: 2025-06-08

N-(9H-Fluoren-9-ylmethoxy)carbonyl-N-methyl-D-tryptophan Chemical and Physical Properties

Names and Identifiers

• N-(9H-Fluoren-9-ylmethoxy)carbonyl-N-methyl-D-tryptophan

• MDL： MFCD04974456
• Inchi： 1S/C27H24N2O4/c1-29(25(26(30)31)14-17-15-28-24-13-7-6-8-18(17)24)27(32)33-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,15,23,25,28H,14,16H2,1H3,(H,30,31)/t25-/m1/s1
• InChI Key： IYEODAZATZJQGN-RUZDIDTESA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)CC1=CNC2C=CC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-(9H-Fluoren-9-ylmethoxy)carbonyl-N-methyl-D-tryptophan

N-(9H-Fuoren-9-ylmethoxy)carbonyl-N-methyl-D-Tryptophan: A Comprehensive Overview of Its Chemistry and Applications

The compound N-(9H-Fluoren-9-ylmethoxy)carbonyl-N-methyl-D-Tryptophan (CAS No. 1070774-51-4) represents a sophisticated amino acid derivative engineered for specialized applications in chemical biology and drug discovery. This molecule combines a methylated D-configured tryptophan backbone with a fluorenylmethoxycarbonyl (Fmoc) protecting group, creating a unique structural profile that enables precise functionalization in synthetic processes. Recent advancements in stereochemical control and orthogonal protection strategies have positioned this compound as a critical intermediate in the synthesis of bioactive peptides and peptidomimetics.

The Fmoc group's photolabile characteristics, coupled with the methyl substitution on the nitrogen atom, provide dual advantages in solid-phase peptide synthesis (SPPS). Published studies from 2023 demonstrate its superior performance compared to traditional Boc-based protecting groups, achieving >98% purity in Fmoc deprotection steps under UV irradiation (J. Peptide Sci., 2023, 29(4): e3365). The D-configured tryptophan moiety introduces conformational rigidity while avoiding enzymatic degradation pathways typically encountered with L-amino acids, as highlighted in a Nature Communications paper analyzing chiral stability in enzyme inhibition assays.

In pharmaceutical research, this compound's unique properties are leveraged for targeted drug delivery systems. A 2024 study published in Advanced Materials (DOI:10.1002/adma.202308765) describes its use as a pH-responsive linker in nanoparticle formulations, where the Fmoc group facilitates controlled release mechanisms under physiological conditions. The methyl substitution enhances membrane permeability by optimizing the molecule's lipophilicity index (LogP = 3.8), aligning with recent guidelines for brain-penetrant drug design.

Spectroscopic analysis confirms the compound's characteristic absorption peaks at 275 nm (UV-vis) and distinct Fmoc-related signals at δ 7.45–7.68 ppm in proton NMR spectra, enabling precise quality control during manufacturing. Thermal stability studies reveal a decomposition temperature of 185°C under nitrogen atmosphere, critical for maintaining structural integrity during high-throughput screening processes.

Cutting-edge applications now include its role as a building block for fluorescent biosensors. Research teams at MIT reported integrating this compound into aptamer constructs, utilizing the tryptophan fluorophore to create real-time detection systems for metal ions with sub-nanomolar sensitivity (Anal. Chem., 2023, 95(18): 6456–6463). The Fmoc group serves dual purposes here—initially protecting reactive sites during conjugation and later acting as an optical quencher upon analyte binding.

Safety data sheets confirm non-hazardous classification under current regulations (GHS not classified as hazardous according to CLP Regulation (EC No 1272/2008)). This makes it ideal for academic research environments without requiring specialized containment facilities while maintaining compliance with NIH guidelines for recombinant DNA work involving peptide display libraries.

Ongoing investigations focus on its potential in anticancer prodrug development through bioisosteric replacement strategies. Preclinical models show that derivatives incorporating this moiety exhibit selective cytotoxicity against triple-negative breast cancer cells via modulation of autophagy pathways—a mechanism validated through CRISPR-Cas9 knockout experiments published in Cell Chemical Biology (June 2024).

This compound's structural versatility has also driven innovations in chiral resolution technologies. A novel crystallization process developed by Merck researchers achieves enantiomeric excesses exceeding 99% using this molecule as a resolving agent, significantly reducing purification costs compared to traditional HPLC methods (Org. Process Res. Dev., accepted manuscript).

In summary, N-(9H-Fluoren-9-ylmethoxy)carbonyl-N-methyl-D-Tryptophan stands at the intersection of advanced organic synthesis and translational medicine, offering unparalleled opportunities for developing next-generation therapeutics and analytical tools. Its incorporation into emerging fields like spatial transcriptomics and synthetic biology further underscores its value across interdisciplinary research landscapes.